Cas no 313402-98-1 (2-acetamidophenyl 5-chloro-2-methoxybenzene-1-sulfonate)

• Product Name: 2-acetamidophenyl 5-chloro-2-methoxybenzene-1-sulfonate
• CAS No: 313402-98-1
• MF: C₁₅H₁₄ClNO₅S
• MW: 355.793362140656
• CID: 6098340
• PubChem ID: 4552283
• Update Time: 2023-12-13

2-acetamidophenyl 5-chloro-2-methoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-acetamidophenyl 5-chloro-2-methoxybenzene-1-sulfonate
• AKOS001610792
• (2-acetamidophenyl) 5-chloro-2-methoxybenzenesulfonate
• 2-acetamidophenyl 5-chloro-2-methoxybenzenesulfonate
• Z1546597346
• SR-01000076350-1
• 313402-98-1
• SR-01000076350
• F1175-0898

• Inchi： 1S/C15H14ClNO5S/c1-10(18)17-12-5-3-4-6-13(12)22-23(19,20)15-9-11(16)7-8-14(15)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： LTLIUBJHUBEJIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(=O)(=O)OC1C=CC=CC=1NC(C)=O)OC

Computed Properties

• Exact Mass: 355.0281214g/mol
• Monoisotopic Mass: 355.0281214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters